2-Benzyl-2-azaspiro[3.3]heptan-6-one
Overview
Description
2-Benzyl-2-azaspiro[3.3]heptan-6-one is a chemical compound with the CAS Number: 1365639-14-0 . It has a molecular weight of 201.27 . It is a liquid at room temperature .
Synthesis Analysis
The synthesis of 2-azaspiro[3.3]heptane-derived amino acids was performed by constructing both four-membered rings in the spirocyclic scaffold by subsequent ring closure of corresponding 1,3-bis-electrophiles at 1,1-C- or 1,1-N-bis-nucleophiles .Molecular Structure Analysis
The InChI code for this compound is 1S/C13H15NO/c15-12-6-13(7-12)9-14(10-13)8-11-4-2-1-3-5-11/h1-5H,6-10H2 . This code provides a specific string of characters that represents the molecular structure of the compound.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 2-azaspiro[3.3]heptane-derived amino acids include the ring closure of corresponding 1,3-bis-electrophiles at 1,1-C- or 1,1-N-bis-nucleophiles .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 201.27 .Scientific Research Applications
Synthesis of Constrained Amino Acids
The synthesis of sterically constrained amino acids derived from azaspiro[3.3]heptanes, such as 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid, has been achieved. These novel amino acids contribute to the family of constrained amino acids, which are valuable in chemistry, biochemistry, and drug design due to their unique structural properties (Radchenko, Grygorenko, & Komarov, 2010).
Development of Novel Spirocyclic Compounds
Research has led to the development of efficient and scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a previously unknown compound. This compound, along with related intermediates, serves as a versatile precursor for further selective derivatization, providing access to novel compounds that explore chemical spaces complementary to piperidine ring systems (Meyers et al., 2009).
Angular Spirocyclic Azetidines
The synthesis of angular azaspiro[3.3]heptanes, including gem-difluoro and gem-dimethyl variants, has been reported. These compounds, along with a practical one-pot synthesis of 5-oxo-2-azaspiro[3.3]heptanes and their functionalized derivatives, highlight the methods' amenability for drug discovery applications. These building blocks can be synthesized individually on a preparative scale or as members of a library (Guérot, Tchitchanov, Knust, & Carreira, 2011).
Lowering Lipophilicity in Medicinal Chemistry
Azaspiro[3.3]heptanes have been investigated as replacements for morpholines, piperidines, and piperazines in medicinal chemistry. Introducing a spirocyclic center in these compounds has been observed to lower the measured logD, which is counterintuitive as the net change involves adding a single carbon atom. This property is attributed to increased basicity, offering a novel approach to modulating lipophilicity in drug design (Degorce, Bodnarchuk, & Scott, 2019).
Safety and Hazards
The safety information for 2-Benzyl-2-azaspiro[3.3]heptan-6-one includes several hazard statements: H302, H315, H319 . The precautionary statements include P261, P280, P301, P301, P302, P305, P312, P338, P351, P352 . The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" .
Future Directions
The synthesized compounds, 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid, are analogues of the natural compounds (ornitine and GABA, respectively) which play important roles in biological processes . Therefore, they can be advantageously used in medicinal chemistry and drug design . This suggests potential future directions for the use of 2-Benzyl-2-azaspiro[3.3]heptan-6-one and its derivatives in the development of new drugs.
properties
IUPAC Name |
2-benzyl-2-azaspiro[3.3]heptan-6-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO/c15-12-6-13(7-12)9-14(10-13)8-11-4-2-1-3-5-11/h1-5H,6-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLRJFVDHYZWHES-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)CC12CN(C2)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301248145 | |
Record name | 2-Azaspiro[3.3]heptan-6-one, 2-(phenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301248145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1365639-14-0 | |
Record name | 2-Azaspiro[3.3]heptan-6-one, 2-(phenylmethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1365639-14-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Azaspiro[3.3]heptan-6-one, 2-(phenylmethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301248145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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